Cas no 62422-83-7 (Tridecanoic acid, 13-(phenylmethoxy)-)

• Product Name: Tridecanoic acid, 13-(phenylmethoxy)-
• CAS No: 62422-83-7
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 445332
• PubChem ID: 561786
• Update Time: 2025-04-19

Tridecanoic acid, 13-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, 13-(phenylmethoxy)-
• 13-phenylmethoxytridecanoic acid
• 62422-83-7
• Benzyl oxy tridecanoic acid
• DTXSID10340121
• DTMVHHZSMOCYDC-UHFFFAOYSA-N
• 13-(Benzyloxy)tridecanoic acid #

• Inchi： 1S/C20H32O3/c21-20(22)16-12-7-5-3-1-2-4-6-8-13-17-23-18-19-14-10-9-11-15-19/h9-11,14-15H,1-8,12-13,16-18H2,(H,21,22)
• InChI Key： DTMVHHZSMOCYDC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 320.23526
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53